1-acetyl-N-[2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]-3-piperidinecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of related piperidine derivatives involves complex organic reactions. For example, the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives demonstrated enhanced anti-acetylcholinesterase activity through the introduction of bulky moieties and alkyl or phenyl groups at specific positions, indicating the importance of structural modifications in achieving desired biological activities (Sugimoto et al., 1990).
Molecular Structure Analysis
The molecular structure of benzothiazole and piperidine derivatives has been extensively studied. For instance, the crystal structure of N-(1,3-benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine reveals planar benzothiazol and imidazol rings, with the piperidin ring adopting a chair conformation, showcasing the compound's intricate molecular geometry (Yıldırım et al., 2006).
Chemical Reactions and Properties
Piperidine derivatives undergo various chemical reactions that significantly impact their pharmacological properties. For instance, the synthesis and anti-acetylcholinesterase activity of certain piperidine derivatives highlight the chemical reactions involved in modifying the compound's structure to enhance its biological activity (Nagel et al., 1995).
Physical Properties Analysis
The physical properties of such compounds, including solubility and stability, play a crucial role in their pharmacokinetic and pharmacodynamic profiles. While specific data on 1-acetyl-N-[2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]-3-piperidinecarboxamide are scarce, related research on piperidine derivatives provides insights into how these properties can be optimized for therapeutic use.
Chemical Properties Analysis
The chemical properties, including reactivity and interaction with biological targets, are vital for the compound's effectiveness as a therapeutic agent. Studies on benzothiazole derivatives, for example, reveal their potential antimicrobial activities, indicating the broad spectrum of biological interactions possible with such compounds (Incerti et al., 2017).
properties
IUPAC Name |
1-acetyl-N-[2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O2S/c1-12(21)20-10-4-5-13(11-20)17(22)18-9-8-16-19-14-6-2-3-7-15(14)23-16/h13H,2-11H2,1H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HETWDJNVPUQXJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC(C1)C(=O)NCCC2=NC3=C(S2)CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-acetyl-N-[2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]-3-piperidinecarboxamide |
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